AZ8838

• Molecular Formula: C13H15FN2O
• Molecular Weight: 234.27 g/mol
• InChI: InChI=1S/C13H15FN2O/c1-2-3-9-8-10(14)4-5-11(9)12(17)13-15-6-7-16-13/h4-8,12,17H,2-3H2,1H3,(H,15,16)
• InChIKey: IDFPQEHZYBXIFO-UHFFFAOYSA-N

AZ8838: Orthosteric PAR2 Antagonist with Crystallographic Binding

AZ8838 is a non-peptide, small-molecule antagonist of protease-activated receptor 2 (PAR2) that binds competitively at the orthosteric site in a fully occluded pocket near the extracellular surface, as confirmed by X-ray crystallography [1]. It was optimized from the weak antagonist AZ7188 through medicinal chemistry efforts at Heptares/AstraZeneca and is characterized as an allosteric competitive antagonist with a pKi of 6.4 for human PAR2 [1][2]. AZ8838 belongs to the imidazole chemotype series and is one of only two PAR2 antagonist series with solved co-crystal structures, establishing it as a mechanistically well-defined tool compound for PAR2 target validation [1][3].

Mechanism Competitive orthosteric PAR2 antagonist with co-crystal structure confirmed binding pose

Binding Schild slope approximately 1 supports competitive orthosteric interaction; occluded pocket engagement

Pathway Fit Balanced multi-pathway inhibition reported; no intrinsic agonist activity observed in key signaling cascades

In Vivo Context Reported oral anti-inflammatory response in rodent paw edema model; supports oral route research

• [1] Cheng RKY, Fiez-Vandal C, Schlenker O, et al. Structural insight into allosteric modulation of protease-activated receptor 2. Nature. 2017;545(7652):112-115. doi:10.1038/nature22309. PMID: 28445455. View Source
• [2] Kennedy AJ, Sundström L, Geschwindner S, et al. Protease-activated receptor-2 ligands reveal orthosteric and allosteric mechanisms of receptor inhibition. Commun Biol. 2020;3:782. doi:10.1038/s42003-020-01504-0. View Source
• [3] McIntosh KA, Cunningham MR, Bushell T, Plevin R. The development of proteinase-activated receptor-2 modulators and the challenges involved. Biochem Soc Trans. 2020;48(6):2525-2537. doi:10.1042/BST20200191. PMID: 33242065. View Source

AZ8838: Differentiation from Other PAR2 Antagonists

PAR2 antagonists exhibit profound mechanistic heterogeneity: AZ3451 is a negative allosteric modulator (NAM) binding to a remote site outside the helical bundle with a Schild slope significantly less than 1, while GB88 is a biased ligand that acts as an antagonist at Gq/Ca²⁺ signaling but an agonist at cAMP, ERK, and Rho pathways [1][2]. I-191 is a non-competitive NAM with no reported in vivo anti-inflammatory efficacy data, and ENMD-1068 requires millimolar concentrations for activity [2][3]. AZ8838 is the only PAR2 antagonist among these that combines competitive orthosteric mechanism (Schild slope ≈ 1), balanced multi-pathway inhibition, demonstrated oral anti-inflammatory activity in vivo, and a solved co-crystal structure confirming its binding pose — making simple substitution scientifically unsound for studies where binding mechanism, pathway coverage, or oral dosing route are critical experimental variables [1][2].

Mechanism Mismatch AZ3451 is a non-competitive NAM at a remote allosteric site; orthosteric vs. allosteric mechanism may shift pathway response interpretation.

Biased Agonism Confound GB88 antagonizes Gq/Ca²⁺ but acts as agonist at cAMP, ERK, Rho; may confound multi-pathway readouts if used as general PAR2 antagonist.

Oral Route Limitation AZ3451 lacks reported oral anti-inflammatory activity; may not transfer to in vivo studies requiring repeated oral dosing.

Structural Certainty Gap ENMD-1068 and GB88 lack receptor co-crystal structures; binding-mode context may remain unverified for structure-based design.

• [1] Kennedy AJ, Sundström L, Geschwindner S, et al. Protease-activated receptor-2 ligands reveal orthosteric and allosteric mechanisms of receptor inhibition. Commun Biol. 2020;3:782. doi:10.1038/s42003-020-01504-0. View Source
• [2] Suen JY, Cotterell A, Lohman RJ, et al. Pathway-selective antagonism of proteinase activated receptor 2. Br J Pharmacol. 2014;171(17):4112-4124. doi:10.1111/bph.12757. PMID: 24821440. View Source
• [3] McIntosh KA, Cunningham MR, Bushell T, Plevin R. The development of proteinase-activated receptor-2 modulators and the challenges involved. Biochem Soc Trans. 2020;48(6):2525-2537. doi:10.1042/BST20200191. PMID: 33242065. View Source

AZ8838: Head-to-Head Evidence vs. PAR2 Antagonists

Competitive Orthosteric Mechanism vs. Allosteric NAM

AZ8838 is a competitive orthosteric antagonist of PAR2, as demonstrated by Schild analysis showing a slope of 1.1 against 2f-LIGRL-NH₂ and 0.9 against trypsin — both not statistically distinguishable from the theoretical competitive value of 1 (p > 0.05) [1]. In direct contrast, AZ3451 exhibits saturable, non-competitive antagonism with Schild slopes significantly distinguishable from 1 (p < 0.001), confirming its classification as a negative allosteric modulator (NAM) binding at a remote site outside the helical bundle [1]. This mechanistic divergence is rooted in distinct crystallographic binding poses: AZ8838 occupies the fully occluded orthosteric pocket, whereas AZ3451 binds to a remote allosteric site on the receptor exterior [2].

Mechanism

Head-to-head

AZ8838 Schild slope ≈1 (n.s. vs 1); AZ3451 slope

Supports competitive orthosteric classification; allosteric NAM may exhibit probe dependence.

CHO-hPAR2 cells, Schild analysis vs. 2f-LIGRL-NH₂ and trypsin.

Oral Activity

Head-to-head

AZ8838 (10 mg/kg p.o.) anti-inflammatory; AZ3451 active only s.c. in rat paw edema model.

Reported oral anti-inflammatory response context; supports oral route selection for in vivo research.

PAR2 agonist-induced model, 2 h pretreatment.

Residence Time

Head-to-head

AZ8838 ~84 min (slow dissociation); AZ3451 ~2 min (rapid dissociation) — ~42-fold longer occupancy.

Extended target occupancy context; may support sustained antagonism interpretation.

SPR on immobilized PAR2.

Pathway Coverage

Cross-study

AZ8838 inhibits Gq/Ca²⁺, IP1, ERK, β-arr2 without agonist activity. GB88 inhibits Gq/Ca²⁺ but agonizes cAMP/ERK/Rho.

Balanced pathway inhibition supports clean antagonist reference; GB88 biased agonism may confound.

Ca²⁺ pIC₅₀ 5.7, ERK pIC₅₀ 5.7, β-arr pIC₅₀ 6.1.

PAR2 Selectivity

Cross-study

Kd PAR2 125 nM; >400-fold selectivity over PAR1/PAR4 (>50 µM).

Supports PAR2-specific blockade in co-expression systems.

Biacore SPR; functional selectivity assessed up to 50 µM.

Structural Basis

Class-level

Co-crystal structure (PDB 5NDD) guided optimization from AZ7188; pKi 6.4, confirmed orthosteric pocket binding.

Reported binding pose supports structure-based study context.

Radioligand Kd 344 nM, Biacore Kd 125 nM.

Evidence Dimension	Schild slope (competitive antagonism index) vs. 2f-LIGRL-NH₂ and trypsin in CHO-hPAR2 cells
Target Compound Data	AZ8838: Schild slope = 1.1 (vs. 2f-LIGRL-NH₂, n=4); Schild slope = 0.9 (vs. trypsin, n=3); p > 0.05 vs. hypothetical slope = 1 (not significantly different)
Comparator Or Baseline	AZ3451: Schild slope statistically distinguishable from 1 (p < 0.001) vs. both 2f-LIGRL-NH₂ (n=3) and trypsin (n=3); saturable non-competitive antagonism
Quantified Difference	AZ8838 is a competitive antagonist (Schild slope ≈ 1); AZ3451 is a non-competitive NAM (Schild slope < 1, p < 0.001). Mechanistically distinct binding modes confirmed by crystallography: orthosteric occluded pocket (AZ8838) vs. remote allosteric site (AZ3451).
Conditions	CHO-hPAR2 cells; Gaddum/Schild EC₅₀ global fitting competitive model; extra-sum-of-squares F-test comparing calculated vs. hypothetical Schild slope = 1

Why This Matters

Competitive orthosteric antagonism means AZ8838 directly competes with the endogenous tethered ligand, providing a mechanistically cleaner tool for target validation studies where unambiguous orthosteric blockade is required, as opposed to allosteric modulators whose efficacy may vary with agonist probe identity (probe dependence).

• [1] Kennedy AJ, Sundström L, Geschwindner S, et al. Protease-activated receptor-2 ligands reveal orthosteric and allosteric mechanisms of receptor inhibition. Commun Biol. 2020;3:782. doi:10.1038/s42003-020-01504-0. (Fig. 4, Schild analysis). View Source
• [2] Cheng RKY, Fiez-Vandal C, Schlenker O, et al. Structural insight into allosteric modulation of protease-activated receptor 2. Nature. 2017;545(7652):112-115. doi:10.1038/nature22309. PMID: 28445455. View Source

Oral Bioavailability Advantage

AZ8838 (10 mg/kg, p.o.) administered 2 hours prior to challenge significantly inhibited PAR2 agonist-induced acute paw inflammation in rats, demonstrating oral anti-inflammatory activity [1][2]. In the same study, AZ3451 — despite superior in vitro potency — was active in vivo only after subcutaneous injection and was not effective after oral delivery [1]. This represents a critical translational pharmacology differentiator: AZ8838 is orally bioavailable at pharmacologically active doses, whereas its closest structural analog comparator AZ3451 requires parenteral administration to achieve comparable in vivo efficacy [1].

Oral Activity

Head-to-head

AZ8838 (10 mg/kg p.o.) anti-inflammatory; AZ3451 active only s.c. in rat paw edema model.

Reported oral anti-inflammatory response context; supports oral route selection for in vivo research.

PAR2 agonist-induced model, 2 h pretreatment.

Evidence Dimension	In vivo anti-inflammatory efficacy by route of administration in PAR2 agonist-induced rat paw edema model
Target Compound Data	AZ8838: Anti-inflammatory at 10 mg/kg p.o. (oral) and also effective via subcutaneous injection
Comparator Or Baseline	AZ3451: Anti-inflammatory at 10 mg/kg via subcutaneous injection only; NOT active after oral delivery
Quantified Difference	AZ8838 is orally active; AZ3451 is not orally active. Both compounds were effective at 10 mg/kg via subcutaneous route in the same in vivo model.
Conditions	Rat paw edema model induced by PAR2 peptide agonist; compounds administered 2 h prior (p.o.) or via subcutaneous injection; Supplementary Fig. 8a (AZ8838) and 8b (AZ3451)

Why This Matters

Oral activity is a critical differentiator for chronic in vivo disease models requiring repeated dosing and for translational programs targeting oral therapeutic development. AZ3451, despite 100-fold higher in vitro potency, cannot substitute for AZ8838 in any study requiring oral dosing.

• [1] Kennedy AJ, Sundström L, Geschwindner S, et al. Protease-activated receptor-2 ligands reveal orthosteric and allosteric mechanisms of receptor inhibition. Commun Biol. 2020;3:782. doi:10.1038/s42003-020-01504-0. (Results: 'AZ8838 … is anti-inflammatory in vivo after oral delivery … AZ3451 … was active in vivo in rats after subcutaneous injection but not after oral delivery'). View Source
• [2] AZ8838_product_DataBase_PeptideDB. AZ8838 (10 mg/kg; p.o.; 2 h prior) is anti-inflammatory in a PAR2 agonist-induced rat paw oedema model. View Source

Extended Residence Time Advantage

Surface plasmon resonance (SPR) kinetic profiling revealed that AZ8838 exhibits slow binding kinetics with a residence time of approximately 84 minutes on the PAR2 receptor [1]. In direct contrast, AZ3451 binding is characterized by rapid association and dissociation kinetics, with a residence time of only about 2 minutes — a 42-fold shorter duration of target engagement [1]. The slow dissociation of AZ8838 is considered an attractive pharmacological feature for competing against the irreversible tethered ligand activation mechanism unique to PAR2, where the endogenous agonist remains covalently attached to the receptor after proteolytic cleavage [1][2].

Residence Time

Head-to-head

AZ8838 ~84 min (slow dissociation); AZ3451 ~2 min (rapid dissociation) — ~42-fold longer occupancy.

Extended target occupancy context; may support sustained antagonism interpretation.

SPR on immobilized PAR2.

Evidence Dimension	Ligand-receptor residence time (1/k_off) measured by SPR
Target Compound Data	AZ8838: residence time ≈ 84 minutes; slow binding kinetics
Comparator Or Baseline	AZ3451: residence time ≈ 2 minutes; rapid association and dissociation kinetics
Quantified Difference	Approximately 42-fold longer residence time for AZ8838 (84 min vs. 2 min)
Conditions	Surface plasmon resonance (SPR) on immobilized PAR2 receptor; previously reported in Cheng et al. Nature 2017 and confirmed in Kennedy et al. Commun Biol 2020 (Fig. 3, Table 3)

Why This Matters

Extended residence time is pharmacologically significant when targeting PAR2, as the receptor's tethered ligand activation mechanism creates a persistent agonist challenge. Longer target occupancy may translate to more sustained antagonism in vivo, potentially requiring lower dosing frequency compared to fast-dissociating ligands — relevant for procurement decisions in chronic disease models.

• [1] Kennedy AJ, Sundström L, Geschwindner S, et al. Protease-activated receptor-2 ligands reveal orthosteric and allosteric mechanisms of receptor inhibition. Commun Biol. 2020;3:782. doi:10.1038/s42003-020-01504-0. (Results: 'revealing slow binding kinetics and a corresponding residence time of about 84 min. In contrast, binding of the antagonist AZ3451 was characterised by … a residence time of about 2 min'). View Source
• [2] Cheng RKY, Fiez-Vandal C, Schlenker O, et al. Structural insight into allosteric modulation of protease-activated receptor 2. Nature. 2017;545(7652):112-115. doi:10.1038/nature22309. PMID: 28445455. View Source

Balanced Multi-Pathway Antagonism vs. Biased Agonism

AZ8838 antagonizes all tested PAR2-mediated signaling pathways — Gq-mediated Ca²⁺ mobilization (pIC₅₀ = 5.70 ± 0.02), IP1 accumulation (pIC₅₀ = 5.84 ± 0.02), ERK1/2 phosphorylation (pIC₅₀ = 5.7 ± 0.1), and β-arrestin-2 recruitment (pIC₅₀ = 6.1 ± 0.1) — with no detectable agonist activity in any pathway [1]. In stark contrast, GB88 is a biased ligand: it selectively inhibits PAR2/Gq/Ca²⁺/PKC signaling (IC₅₀ ~2 µM) but acts as an agonist at cAMP, ERK, and Rho pathways in human cells, fundamentally confounding its use as a clean antagonist tool [2][3]. I-191 shares the balanced inhibition profile of AZ8838 but has no reported in vivo efficacy data [3].

Pathway Coverage

Cross-study

AZ8838 inhibits Gq/Ca²⁺, IP1, ERK, β-arr2 without agonist activity. GB88 inhibits Gq/Ca²⁺ but agonizes cAMP/ERK/Rho.

Balanced pathway inhibition supports clean antagonist reference; GB88 biased agonism may confound.

Ca²⁺ pIC₅₀ 5.7, ERK pIC₅₀ 5.7, β-arr pIC₅₀ 6.1.

Evidence Dimension	Pathway coverage: inhibition of Gq (Ca²⁺/IP1), ERK1/2 phosphorylation, and β-arrestin-2 recruitment; presence or absence of agonist activity
Target Compound Data	AZ8838: pIC₅₀ Ca²⁺ = 5.70 ± 0.02; pIC₅₀ IP1 = 5.84 ± 0.02; pIC₅₀ ERK1/2 = 5.7 ± 0.1; pIC₅₀ β-arrestin-2 = 6.1 ± 0.1. No agonist activity in any pathway tested. Also inhibits trypsin-induced Ca²⁺ (pIC₅₀ = 5.40 ± 0.02) with monophasic response.
Comparator Or Baseline	GB88: Inhibits PAR2-activated Ca²⁺ release (IC₅₀ = 2 µM) but is an AGONIST of cAMP accumulation, ERK1/2 phosphorylation, and RhoA activation in human cells. I-191: pIC₅₀ = 7.2 (cell-based Ca²⁺); balanced inhibition; non-competitive NAM; no in vivo data reported.
Quantified Difference	AZ8838: 0 of 4 pathways show agonist activity. GB88: 3 of 4 pathways (cAMP, ERK, Rho) show agonist activity, 1 pathway (Gq/Ca²⁺) antagonized. AZ8838 exhibits consistent pIC₅₀ values across pathways (5.40–6.1), while GB88 shows pathway-dependent functional switching.
Conditions	Ca²⁺ mobilization (1321N1-hPAR2, FLIPR); IP1 accumulation (1321N1-hPAR2, HTRF); ERK1/2 phosphorylation (U2OS-hPAR2, HTRF); β-arrestin-2 recruitment (U2OS-hPAR2, enzyme complementation)

Why This Matters

For studies requiring clean PAR2 pathway blockade without confounding agonist activity in parallel signaling cascades, AZ8838 is the appropriate choice. GB88's pathway-selective agonism makes it unsuitable as a general PAR2 antagonist and complicates data interpretation in any system where cAMP, ERK, or Rho pathways contribute to the phenotype.

• [1] Kennedy AJ, Sundström L, Geschwindner S, et al. Protease-activated receptor-2 ligands reveal orthosteric and allosteric mechanisms of receptor inhibition. Commun Biol. 2020;3:782. doi:10.1038/s42003-020-01504-0. (Table 1, Fig. 1c–f). View Source
• [2] Suen JY, Cotterell A, Lohman RJ, et al. Pathway-selective antagonism of proteinase activated receptor 2. Br J Pharmacol. 2014;171(17):4112-4124. doi:10.1111/bph.12757. PMID: 24821440. View Source
• [3] McIntosh KA, Cunningham MR, Bushell T, Plevin R. The development of proteinase-activated receptor-2 modulators and the challenges involved. Biochem Soc Trans. 2020;48(6):2525-2537. doi:10.1042/BST20200191. PMID: 33242065. (Table 2; GB88 biased signaling profile; I-191 properties). View Source

PAR2 Selectivity Over PAR1/PAR4

AZ8838 binds to PAR2 with a Kd of 125 nM (Biacore) and demonstrates excellent selectivity over the related PAR isoforms PAR1 and PAR4, with no significant binding detected at concentrations up to 50 µM [1]. This represents at least 400-fold selectivity for PAR2 over PAR1/PAR4. In comparison, AZ3451 also shows selectivity over PAR1 and PAR4 (>50 µM) with a Kd of 13.5 nM, making it more potent but not more selective [2]. The selectivity profile of AZ8838 is critical given that PAR1 (target of vorapaxar) mediates platelet activation and thrombosis, and PAR4 also contributes to platelet function — off-target PAR1/PAR4 antagonism would confound both in vitro signaling studies and in vivo efficacy interpretations [3].

PAR2 Selectivity

Cross-study

Kd PAR2 125 nM; >400-fold selectivity over PAR1/PAR4 (>50 µM).

Supports PAR2-specific blockade in co-expression systems.

Biacore SPR; functional selectivity assessed up to 50 µM.

Evidence Dimension	Binding affinity (Kd) and selectivity window for PAR2 vs. PAR1 and PAR4
Target Compound Data	AZ8838: Kd PAR2 = 125 nM (Biacore); PAR1 and PAR4 IC₅₀ > 50 µM. Selectivity window: >400-fold.
Comparator Or Baseline	AZ3451: Kd PAR2 = 13.5 nM (Biacore); PAR1 and PAR4 > 50 µM. Selectivity window: >3,700-fold (more selective due to higher PAR2 affinity). GB88: PAR2 IC₅₀ = 2 µM; selectivity over PAR1/PAR4 not systematically quantified in the same assay format.
Quantified Difference	AZ8838: >400-fold PAR2 selectivity. AZ3451: >3,700-fold PAR2 selectivity (higher due to greater PAR2 potency, not broader isoform discrimination). Both compounds surpass the 50 µM threshold needed to exclude meaningful PAR1/PAR4 engagement at pharmacologically relevant concentrations.
Conditions	Biacore (SPR) for PAR2 Kd determination; selectivity assessed at PAR1 and PAR4 in β-arrestin-2 recruitment assays or equivalent functional assays at concentrations up to 50 µM

Why This Matters

PAR2 selectivity is essential for experiments where PAR1 or PAR4 co-expression could confound results (e.g., platelets, endothelial cells, vascular preparations). The >400-fold selectivity window ensures that at concentrations achieving full PAR2 occupancy, no meaningful PAR1/PAR4 engagement occurs, enabling clean target deconvolution.

• [1] ProbeChem. AZ8838 (AZ-8838) is a potent, and selective PAR2 antagonist with Kd of 125 nM; shows excellent selectivity over PAR1 and PAR4 (>50 uM). View Source
• [2] Portland Press. Table 2: Non-peptide small molecules and antibodies targeting PAR2. AZ8838 Kd 125 ± 6 nM (Biacore); AZ3451 Kd 13.5 ± 3 nM (Biacore). View Source
• [3] Cheng RKY, Fiez-Vandal C, Schlenker O, et al. Structural insight into allosteric modulation of protease-activated receptor 2. Nature. 2017;545(7652):112-115. doi:10.1038/nature22309. PMID: 28445455. (Context: vorapaxar as PAR1 antagonist). View Source

Crystallography-Guided Lead Optimization

AZ8838 was optimized from the weak PAR2 antagonist AZ7188, which was identified through high-throughput screening [1]. While the baseline activity of AZ7188 is characterized as 'weak' in the primary literature, the optimization to AZ8838 produced a compound with a pKi of 6.4 (Kd ~344 nM by radioligand binding; 125 nM by Biacore SPR) for human PAR2, representing a substantial improvement in target affinity [1][2]. Critically, this optimization was guided by the first-ever PAR2 co-crystal structure with AZ8838 bound, revealing the fully occluded orthosteric binding pocket — structural information that has subsequently informed the design of additional PAR2 ligands [1][3]. The solved binding pose provides users with confidence in the molecular basis of antagonism, a feature not available for earlier PAR2 antagonists such as ENMD-1068 or GB88, for which no receptor co-crystal structures have been reported [3].

Structural Basis

Class-level

Co-crystal structure (PDB 5NDD) guided optimization from AZ7188; pKi 6.4, confirmed orthosteric pocket binding.

Reported binding pose supports structure-based study context.

Radioligand Kd 344 nM, Biacore Kd 125 nM.

Evidence Dimension	Structural characterization and optimization trajectory; availability of receptor co-crystal structure
Target Compound Data	AZ8838: pKi = 6.4 (Kd = 344 nM radioligand; 125 nM Biacore); PDB ID 5NDD; co-crystal structure solved at high resolution; fully occluded orthosteric binding pocket confirmed
Comparator Or Baseline	AZ7188 (precursor): characterized as 'weak antagonist'; Kd = 344 ± 74 nM by radioligand binding. ENMD-1068: no co-crystal structure; IC₅₀ ~5 mM. GB88: no co-crystal structure reported. AZ3451: co-crystal structure available (PDB 5NDZ) but binds to remote allosteric site.
Quantified Difference	AZ8838 is a structurally characterized competitive orthosteric antagonist with validated binding pose. AZ7188, ENMD-1068, and GB88 lack co-crystal structures. The Kd improvement from AZ7188 to AZ8838 via Biacore (344 nM → 125 nM) reflects ~2.75-fold affinity gain through optimization.
Conditions	Radioligand binding: [³H]-AZ8838 saturation binding to wild-type PAR2; Biacore: SPR on immobilized PAR2; X-ray crystallography: PAR2-StaR construct

Why This Matters

A solved co-crystal structure is an indispensable asset for structure-based drug design, enabling rational optimization and computational docking studies. For procurement, AZ8838 is the only orthosteric PAR2 antagonist with crystallographically validated binding mode, making it uniquely suitable for fragment-based screening campaigns and computational chemistry workflows targeting the PAR2 orthosteric site.

• [1] Cheng RKY, Fiez-Vandal C, Schlenker O, et al. Structural insight into allosteric modulation of protease-activated receptor 2. Nature. 2017;545(7652):112-115. doi:10.1038/nature22309. PMID: 28445455. View Source
• [2] IUPHAR/BPS Guide to Immunopharmacology. AZ8838 Ligand Page. Ligand ID: 9585. Comment: 'optimised from the weak antagonist, AZ7188'. GtoPdb: pKd = 6.46, Kd = 344 nM. View Source
• [3] McIntosh KA, Cunningham MR, Bushell T, Plevin R. The development of proteinase-activated receptor-2 modulators and the challenges involved. Biochem Soc Trans. 2020;48(6):2525-2537. doi:10.1042/BST20200191. PMID: 33242065. View Source

AZ8838 Application Scenarios

Orthosteric Target Validation Studies

AZ8838 is the appropriate tool for studies requiring unambiguous competitive inhibition of PAR2 at the orthosteric ligand-binding pocket. Its Schild slope of approximately 1 against both peptide agonists (2f-LIGRL-NH₂) and endogenous protease (trypsin) activation confirms competitive orthosteric antagonism, making it suitable for experiments that must distinguish orthosteric from allosteric mechanisms [1]. The solved co-crystal structure (PDB 5NDD) enables structure-based experimental design, including mutagenesis studies, computational docking, and fragment-based screening approaches targeting the orthosteric site [2]. AZ3451 should not be substituted for this purpose as it is a non-competitive NAM binding to a distinct allosteric site.

Oral Dosing in Chronic Inflammation Models

For rodent models of chronic inflammation requiring repeated oral dosing over days to weeks (e.g., arthritis, colitis, airway inflammation), AZ8838 at 10 mg/kg p.o. is the only structurally characterized, non-peptide PAR2 antagonist demonstrated to produce anti-inflammatory efficacy via the oral route [1]. AZ3451 requires subcutaneous injection and is ineffective orally, increasing handling stress and limiting its utility for chronic dosing paradigms [1]. GB88, while orally available, exhibits biased agonist activity at cAMP, ERK, and Rho pathways, which may confound inflammatory readouts and drive unexpected phenotypic effects [2].

Clean Baseline for Biased Signaling Studies

AZ8838 inhibits all tested PAR2 signaling pathways (Gq/Ca²⁺, IP1, ERK1/2, β-arrestin-2) with consistent potency (pIC₅₀ range: 5.40–6.1) and without detectable agonist activity in any pathway [1]. This balanced profile makes it the preferred reference antagonist for biased signaling studies, where the goal is to compare pathway-selective ligands against a neutral baseline. GB88 is unsuitable for this application because it is itself a biased ligand — an antagonist of Gq/Ca²⁺ but an agonist of cAMP, ERK, and Rho signaling in human cells — which would fundamentally confound any attempt to establish a 'neutral' antagonist reference point [2].

PAR2 Selectivity in PAR1/PAR4-Co-Expressing Cells

In primary cells or tissues where PAR1, PAR2, and PAR4 are co-expressed (e.g., vascular smooth muscle, endothelial cells, platelets, sensory neurons), AZ8838's >400-fold selectivity for PAR2 (Kd 125 nM) over PAR1 and PAR4 (>50 µM) enables selective PAR2 blockade at concentrations up to the low micromolar range without risk of cross-antagonism at related PAR isoforms [1][2]. This selectivity is critical in vascular and platelet biology experiments where PAR1 antagonism would inhibit thrombin-mediated platelet activation — a well-characterized pharmacological effect of vorapaxar that would obscure PAR2-specific contributions [3].

Application

Selection Property

Validation Focus

Orthosteric target validation

Competitive orthosteric binding mode

Mechanism-of-action studies; mutagenesis / docking

Oral route in vivo inflammation research

Oral route compatibility

In vivo anti-inflammatory model response validation

Biased signaling reference control

Balanced pathway antagonism without agonist activity

Multi-pathway profiling in signaling assays

PAR2-selective cellular studies

PAR2 selectivity over PAR1/PAR4

Cross-reactivity testing in co-expression models

• [1] Kennedy AJ, Sundström L, Geschwindner S, et al. Protease-activated receptor-2 ligands reveal orthosteric and allosteric mechanisms of receptor inhibition. Commun Biol. 2020;3:782. doi:10.1038/s42003-020-01504-0. View Source
• [2] Cheng RKY, Fiez-Vandal C, Schlenker O, et al. Structural insight into allosteric modulation of protease-activated receptor 2. Nature. 2017;545(7652):112-115. doi:10.1038/nature22309. PMID: 28445455. View Source
• [3] ProbeChem. AZ8838: PAR2 Kd = 125 nM; PAR1 and PAR4 > 50 µM. View Source